Cas no 4745-77-1 (Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-)

• Product Name: Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-
• CAS No: 4745-77-1
• MF: C₁₁H₁₂F₂N₂OS
• MW: 258.287588119507
• CID: 334809
• PubChem ID: 5226309
• Update Time: 2025-04-19

Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-
• DTXSID60963844
• IDI1_012253
• Maybridge3_000866
• {2-[(2,4-Difluorophenyl)imino]-4-methyl-1,3-thiazolidin-4-yl}methanol
• 4745-77-1
• HMS1433H08

• Inchi： 1S/C11H12F2N2OS/c1-11(5-16)6-17-10(15-11)14-9-3-2-7(12)4-8(9)13/h2-4,16H,5-6H2,1H3,(H,14,15)
• InChI Key： KJOFLUXIHGDWKD-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC=2F)F)=NC(C)(CO)C1

Computed Properties

• Exact Mass: 258.06396
• Monoisotopic Mass: 258.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.4
• Boiling Point: 350.4°Cat760mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.599
• PSA: 44.62